Benzene, [(2-chloro-1,1,2-trifluoroethyl)thio]-

• CAS No.: 91122-75-7
• Molecular Formula: C8H6ClF3S
• Molecular Weight: 226.65 g/mol
• IUPAC Name: (2-chloro-1,1,2-trifluoroethyl)sulfanylbenzene
• InChI: InChI=1S/C8H6ClF3S/c9-7(10)8(11,12)13-6-4-2-1-3-5-6/h1-5,7H
• InChI Key: IYCFIHFYXTYBBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC(C(F)Cl)(F)F

Description

Benzene, [(2-chloro-1,1,2-trifluoroethyl)thio]- is a useful research compound. Its molecular formula is C8H6ClF3S and its molecular weight is 226.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 300 ml of dimethylformamide was dissolved 55 g of thiophenol, and 55 g of triethylamine was added to the solution. Trifluorochloroethylene was passed into the mixture over the period of 2 hours under heating with stirring at 60° C. (trifluorochloroethylene was generated by reacting 187 g of 1,1,2-trifluorotrichloroethane with 130 g of powdered zinc in ethanol in accordance with the conventional method). After the conclusion of the reaction, the reaction mixture was concentrated to dryness under reduced pressure, and the resulting oily material was distilled under reduced pressure to give 55 g of (1,1,2-trifluoro-2-chloroethyl)phenylsulfide as a colorless liquid having a boiling point of 52°-53° C./0.2 mmHg.